11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 11-methyl-1,8,12-triazatricyclo[7.3.0.02,6]dodeca-2(6),9,11-trien-7-one
• InChI: InChI=1S/C10H11N3O/c1-6-5-9-11-10(14)7-3-2-4-8(7)13(9)12-6/h5H,2-4H2,1H3,(H,11,14)
• InChI Key: WWVHZOYLDXKORG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(CCC3)C(=O)NC2=C1

Description

11-Methyl-1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-2(6),9,11-trien-7-one is a nitrogen-rich tricyclic compound characterized by a fused ring system containing three heteroatoms (nitrogen) and a methyl substituent at the 11-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts and specific solvents to facilitate the formation of the tricyclic structure .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and pH levels to optimize the reaction .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share core structural features with 11-methyl-1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-2(6),9,11-trien-7-one but differ in substituents, heteroatom composition, or ring saturation. A comparative analysis is presented below:

10-Bromo-1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-2(6),9,11-trien-7-one

• Substituent : Bromine at the 10-position instead of methyl .
• Bromo-substituted analogs are often intermediates in synthetic pathways, whereas methyl groups typically act as stabilizing or directing moieties.
• Implications : The bromo derivative may exhibit distinct solubility and stability profiles compared to the methyl analog due to halogen bonding interactions .

12-(Chloromethyl)-8-methyl-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0²,⁶]dodeca-2(6),3,9,11-tetraen-7-one

• Structural Modifications :
  • Addition of a sulfur atom (5-thia) and a chloromethyl group at the 12-position .
  • Molecular formula: C₉H₇ClN₄OS (MW: 254.70) .
• The chloromethyl group introduces a reactive site for further functionalization (e.g., nucleophilic substitution or cross-coupling reactions).
• Implications: This compound’s higher molecular weight and polarizable chlorine may impact pharmacokinetic properties compared to the non-sulfur, methyl-substituted parent compound .

Methyl-Substituted Octahydropentalenes (Historical Context)

• Examples : 11-Methyl- and 12-methyl-octahydropentalenes (1933 study) .
• Key Findings :
  • Boiling Points : 11-methyl derivatives (e.g., 133°C at 2–8 mm Hg) exhibit lower boiling points than 12-methyl analogs (157°C at 16 mm Hg), indicating positional effects on volatility .
  • Reactivity : Dehydrogenation with selenium yields phenanthrene, suggesting that methyl position influences ring stability and reaction pathways .

Data Table: Comparative Analysis of Key Features

Property	11-Methyl-1,8,12-triazatricyclo[...]-7-one	10-Bromo Analog	12-(Chloromethyl)-5-thia Analog
Substituent	11-Methyl	10-Bromo	12-(Chloromethyl), 5-thia
Molecular Weight	Not Provided	Not Provided	254.70
Key Functional Groups	Triazatricyclo core, methyl, ketone	Bromine, ketone	Chloromethyl, sulfur, ketone
Reactivity Insights	Methyl stabilizes; potential for H-bonding	Bromine enhances substitution	Chloromethyl enables further derivatization
Synthetic Utility	Scaffold for drug design	Intermediate in synthesis	Reactive intermediate

Research Findings and Implications

• Substituent Effects : Methyl groups generally enhance metabolic stability but reduce polarity, whereas halogens (Br, Cl) increase reactivity and intermolecular interactions .
• Heteroatom Influence : Sulfur incorporation (as in the 5-thia analog) may improve binding to biological targets but also increase oxidation risk .
• Historical Precedent : Positional isomerism in methyl-substituted systems (e.g., octahydropentalenes) significantly affects physical properties and reaction outcomes, a trend extrapolatable to tricyclic triazatricyclo derivatives .

Biological Activity

11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one is a complex organic compound with significant potential in various biological applications. This compound features a unique tricyclic structure incorporating three nitrogen atoms, which contributes to its distinctive chemical properties and biological activities. This article reviews the biological activity of this compound based on available research findings and case studies.

The molecular formula for 11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one is $C_{10}H_{15}N_3$ with a molecular weight of approximately 177.25 g/mol. The compound's structure allows it to participate in various chemical reactions, including oxidation and substitution, which can modify its biological activity.

Property	Value
Molecular Formula	$C_{10}H_{15}N_3$
Molecular Weight	177.25 g/mol
IUPAC Name	11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one

The biological activity of 11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one is primarily attributed to its ability to interact with specific molecular targets within biological systems. These interactions can modulate enzyme activities and receptor functions which may lead to therapeutic effects.

Interaction with Enzymes and Receptors

The compound has shown potential in binding to various receptors involved in cellular signaling pathways:

• Enzyme Inhibition : It may inhibit specific enzymes that are critical in disease pathways.
• Receptor Modulation : The compound can act as an agonist or antagonist for certain receptors.

Biological Activities

Research indicates that 11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one exhibits several biological activities:

• Antimicrobial Activity : Studies have demonstrated that this compound possesses antimicrobial properties against various bacterial strains.
• Anticancer Potential : Preliminary research suggests that it may inhibit cancer cell proliferation through apoptosis induction.
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation markers in vitro.

Case Studies and Research Findings

Several studies have investigated the biological effects of 11-Methyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one:

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of the compound against Gram-positive and Gram-negative bacteria using disc diffusion methods. Results indicated significant inhibition zones for both types of bacteria at varying concentrations.

Case Study 2: Anticancer Activity

In vitro assays on human cancer cell lines revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability and increased apoptosis markers compared to control groups.

Case Study 3: Anti-inflammatory Response

Research involving cytokine assays demonstrated that the compound significantly reduced levels of pro-inflammatory cytokines in treated cells compared to untreated controls.